Cas no 790641-80-4 (Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-)
790641-80-4 structure
Product Name:Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-
CAS No:790641-80-4
MF:C13H21N5
MW:247.339341878891
CID:533455
PubChem ID:15376410
Update Time:2025-04-19
Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-
- 1-(diaminomethylidene)-2-(1-phenylpentan-3-yl)guanidine
- SCHEMBL7615539
- DTXSID10572167
- 790641-80-4
- N-(Diaminomethylidene)-N''-(1-phenylpentan-3-yl)guanidine
-
- Inchi: 1S/C13H21N5/c1-2-11(17-13(16)18-12(14)15)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H6,14,15,16,17,18)
- InChI Key: JESZFFKVKVFXMN-UHFFFAOYSA-N
- SMILES: N(=C(/N=C(\N)/N)\N)\C(CC)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 247.17969569g/mol
- Monoisotopic Mass: 247.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 103Ų
Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
790641-80-4 (Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent